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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-2-

chloroethanone

Cat. No.: B1293676 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 1-(4-Bromophenyl)-2-chloroethanone, a halogenated organic compound.

Researchers, scientists, and drug development professionals should adhere to these

procedures to ensure personal safety and environmental compliance.

1-(4-Bromophenyl)-2-chloroethanone is classified as a hazardous substance that causes

skin and serious eye irritation.[1][2][3] Proper handling and disposal are crucial to mitigate

risks. This involves a systematic approach from the point of waste generation to its final

removal by environmental health and safety (EHS) personnel.

Immediate Safety and Hazard Information
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with 1-(4-Bromophenyl)-2-chloroethanone.

Hazard Classification:
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Hazard Statement Classification Source

Causes skin irritation Skin Irritation, Category 2 [2]

Causes serious eye irritation Eye Irritation, Category 2A [2]

May cause respiratory irritation
Specific target organ toxicity -

single exposure, Category 3
[2]

Harmful if swallowed Acute Toxicity, Oral [2]

Harmful in contact with skin Acute Toxicity, Dermal [2]

Harmful if inhaled Acute Toxicity, Inhalation [2]

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 1-(4-Bromophenyl)-2-chloroethanone:

Safety goggles or face shield[2][4]

Chemical-resistant gloves (e.g., nitrile)[4]

Lab coat[4]

Closed-toe shoes[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

[4]

Step-by-Step Disposal Protocol
The proper disposal of 1-(4-Bromophenyl)-2-chloroethanone and its contaminated materials

is a multi-step process that requires careful attention to detail.

1. Waste Segregation:

Halogenated vs. Non-Halogenated Waste: Never mix 1-(4-Bromophenyl)-2-
chloroethanone waste with non-halogenated organic waste.[5][6] Halogenated organic

wastes, which include compounds containing bromine, chlorine, fluorine, or iodine, must be
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collected in separate, designated waste containers.[4][7] This segregation is critical for

proper treatment and can significantly reduce disposal costs.[5][6]

Avoid Mixing with Other Waste Types: Do not mix 1-(4-Bromophenyl)-2-chloroethanone
waste with other hazardous waste categories such as acids, bases, heavy metals, or acutely

toxic "P-listed" wastes.[5][6]

2. Waste Collection and Labeling:

Designated Container: Collect all waste containing 1-(4-Bromophenyl)-2-chloroethanone
in a designated "Halogenated Organic Waste" container.[4][7][8] This container must be in

good condition, compatible with the chemical, and have a secure, tight-fitting lid.[8]

Labeling: The waste container must be clearly labeled with a hazardous waste tag as soon

as the first drop of waste is added.[5][8] The label must include:

The words "Hazardous Waste"[6]

The full chemical name: "1-(4-Bromophenyl)-2-chloroethanone" (avoid abbreviations or

chemical formulas)[8]

The approximate percentage of each chemical constituent in the container[5][6]

Relevant hazard warnings (e.g., Irritant, Toxic)[5]

Generator's name and contact information[9]

3. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, weigh paper, and absorbent pads that are contaminated

with 1-(4-Bromophenyl)-2-chloroethanone should be placed in a designated solid

hazardous waste container, clearly labeled as "Chemically Contaminated Lab Waste" or

similar, in accordance with your institution's policy.[9]

Empty Containers: To be disposed of as non-hazardous waste, the original container of 1-(4-
Bromophenyl)-2-chloroethanone must be triple-rinsed with a suitable solvent (e.g.,

acetone).[9] The rinsate from all three rinses is considered hazardous and must be collected

and added to the "Halogenated Organic Waste" container.[9] After triple-rinsing, deface the
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original label and dispose of the empty container according to institutional guidelines for non-

hazardous lab glass or plastic.[9]

4. Storage and Pickup:

Storage: Store the sealed and labeled hazardous waste container in a designated, secure

satellite accumulation area within the laboratory.[9] This area should be away from general

lab traffic and clearly marked.

Waste Pickup: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Bromophenyl)-2-chloroethanone.
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Caption: Disposal workflow for 1-(4-Bromophenyl)-2-chloroethanone.

Disclaimer: This information is intended as a guide. Always consult your institution's specific

Environmental Health and Safety (EHS) protocols and the Safety Data Sheet (SDS) for the

chemical you are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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